Cas no 93511-94-5 (L-Valine,L-arginyl-L-arginyl-L-lysyl-L-alanyl-L-serylglycyl-L-prolyl-L-prolyl-)

• Product Name: L-Valine,L-arginyl-L-arginyl-L-lysyl-L-alanyl-L-serylglycyl-L-prolyl-L-prolyl-
• CAS No: 93511-94-5
• MF: C₄₁H₇₄N₁₆O₁₁
• MW: 967.126867771149
• CID: 806759
• PubChem ID: 146436
• Update Time: 2025-05-20

L-Valine,L-arginyl-L-arginyl-L-lysyl-L-alanyl-L-serylglycyl-L-prolyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-arginyl-L-arginyl-L-lysyl-L-alanyl-L-serylglycyl-L-prolyl-L-prolyl-
• (2S)-2-[[(2S)-1-[(2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2 -[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diamino methylideneamino)pentanoyl]amino]hexanoyl]amino]propanoyl]
• Phosphate acceptor peptide
• Arg-arg-lys-ala-ser-gly-pro-pro-val
• Arginyl-arginyl-lysyl-alanyl-seryl-glycyl-prolyl-prolyl-valine
• DTXSID70239461
• L-Valine, N-(1-(1-(N-(N-(N-(N2-(N2-L-arginyl-L-arginyl)-L-lysyl)-L-alanyl)-L-seryl)glycyl)-L-prolyl)-L-prolyl)-, (3beta)-
• CS-0620666
• (2S)-2-[[(2S)-1-[(2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]propanoyl]amino]-3-hydroxypropanoyl]amino]acetyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-3-methylbutanoic acid
• L-VALINE, L-ARGINYL-L-ARGINYL-L-LYSYL-L-ALANYL-L-SERYLGLYCYL-L-PROLYL-L-PROLYL- (9CI)
• 93511-94-5
• Aalasgppv
• HY-P3770

• Inchi： 1S/C41H74N16O11/c1-22(2)31(39(67)68)55-37(65)28-13-8-19-57(28)38(66)29-14-9-18-56(29)30(59)20-50-34(62)27(21-58)54-32(60)23(3)51-35(63)25(11-4-5-15-42)53-36(64)26(12-7-17-49-41(46)47)52-33(61)24(43)10-6-16-48-40(44)45/h22-29,31,58H,4-21,42-43H2,1-3H3,(H,50,62)(H,51,63)(H,52,61)(H,53,64)(H,54,60)(H,55,65)(H,67,68)(H4,44,45,48)(H4,46,47,49)/t23-,24-,25-,26-,27-,28-,29-,31-/m0/s1
• InChI Key： AYCGGOLGQXQAQT-QJSOSHDRSA-N
• SMILES： O=C([C@@H]1CCCN1C(CNC([C@H](CO)NC([C@H](C)NC([C@H](CCCCN)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)N)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 966.57229724g/mol
• Monoisotopic Mass: 966.57229724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 68
• Rotatable Bond Count: 29
• Complexity: 1810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.5
• Topological Polar Surface Area: 454Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Valine,L-arginyl-L-arginyl-L-lysyl-L-alanyl-L-serylglycyl-L-prolyl-L-prolyl-

Introduction to Compound with CAS No. 93511-94-5 and Peptide L-Valine,L-Arginyl-L-Arginyl-L-Lysyl-L-Alanyl-L-Serylglycyl-L-Prolyl-L-Prolyl

The compound with the CAS number 93511-94-5 is a specialized chemical entity that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, in conjunction with the peptide L-Valine,L-Arginyl-L-Arginyl-L-Lysyl-L-Alanyl-L-Serylglycyl-L-Prolyl-L-Prolyl, represents a fascinating area of study due to its complex structure and potential biological activities.

In recent years, there has been a growing interest in the development of novel peptides and their applications in therapeutic interventions. Peptides such as L-Valine,L-Arginyl-L-Arginyl-L-Lysyl-L-Alanyl-L-Serylglycyl-L-Prolyl-L-Prolyl have shown promise in various biological processes, including enzyme inhibition, cell signaling, and immune modulation. The specific sequence of amino acids in this peptide makes it a valuable candidate for further investigation into its pharmacological properties.

The compound with CAS number 93511-94-5 is known for its unique chemical properties that make it suitable for use as an intermediate in the synthesis of more complex molecules. This compound has been studied for its potential role in enhancing the stability and bioavailability of other therapeutic agents. Its molecular structure, which includes various functional groups, allows for a high degree of chemical versatility, making it a valuable tool in synthetic chemistry.

One of the most compelling aspects of this compound and peptide is their potential application in the treatment of various diseases. Research has indicated that peptides can interact with biological targets in a highly specific manner, leading to targeted therapeutic effects. For instance, studies have shown that L-Valine,L-Arginyl-L-Arginyl-L-Lysyl-L-Alanyl-L-Serylglycyl-L-Prolyl-L-Prolyl can modulate inflammatory responses by interacting with specific receptors on immune cells. This interaction can lead to a reduction in inflammation and pain, making it a promising candidate for the treatment of chronic inflammatory conditions.

The synthesis of such complex peptides requires a high level of precision and expertise. The use of compounds like 93511-94-5 as intermediates helps to ensure that the final product is both pure and stable. Advances in synthetic methodologies have allowed for the efficient production of these peptides, which has opened up new possibilities for their use in drug development.

In addition to their therapeutic potential, these compounds have also been explored for their role in diagnostic applications. Peptides can be designed to bind specifically to disease markers or cellular receptors, allowing for the early detection and monitoring of various conditions. The specificity and sensitivity of these interactions make them valuable tools in medical diagnostics.

The field of peptidomimetics has seen significant advancements recently, with researchers developing molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. The compound with CAS number 93511-94-5 plays a crucial role in this area by serving as a building block for more complex peptidomimetic molecules. These peptidomimetics have shown promise in targeting diseases that are difficult to treat with traditional small molecule drugs.

The development of novel delivery systems for peptides has also been a focus of research. Peptides often face challenges related to their rapid degradation in vivo and poor cell penetration. Innovative delivery systems, such as nanoparticles and liposomes, have been developed to overcome these barriers. The use of intermediates like 93511-94-5 helps to enhance the formulation process, leading to more effective delivery systems.

Ongoing research continues to uncover new applications for compounds like 93511-94-5 and peptides such as L-Valine,L-Arginyl-L-Arginyl-L-Lysyl-L-Alanyl-L-Serylglycyl-L-Prolyl-L-Prolyl. Studies are exploring their potential use in regenerative medicine, where they can help stimulate tissue repair and regeneration. Additionally, their role in neurodegenerative diseases is being investigated, with preliminary findings suggesting that they may help protect against neuronal damage.

The integration of computational methods into peptide design has significantly accelerated the discovery process. Computer simulations and molecular modeling allow researchers to predict the behavior of peptides before they are synthesized, saving time and resources. This approach has led to the identification of novel peptide sequences with enhanced biological activity.

The future prospects for these compounds are exciting, with ongoing research aiming to expand their applications into new therapeutic areas. As our understanding of biological processes continues to grow, so does our ability to design peptides that can interact with specific targets in a highly effective manner. The compound with CAS number 93511-94-5 will undoubtedly continue to play a vital role in this evolving landscape.